Bac-429

• Molecular Formula: C27H43NO3
• Molecular Weight: 429.6 g/mol
• InChI: InChI=1S/C27H43NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-26(29)28-25(27(30)31)23-24-20-17-16-18-21-24/h7-8,16-18,20-21,25H,2-6,9-15,19,22-23H2,1H3,(H,28,29)(H,30,31)/b8-7-/t25-/m0/s1
• InChIKey: JABNLHORSJFXJN-UTBBOMKLSA-N

Bac-429 Procurement Guide

Bac-429 (CAS No. 2227449-70-7), also known as cis-Bac430, is a synthetic N-acyl amino acid analog with a molecular weight of 429.64 g/mol . It is identified as a small-molecule metabolite derived from specific Bacteroides strains in the gut microbiome and is characterized as an immunostimulatory agent [1]. This compound is primarily procured for research applications involving the potentiation of immune checkpoint inhibitor (ICI) therapy by stimulating CD8+ T cell activity [2].

Workflow Mitochondrial uncoupling & cellular respiration assays

Selection Logic Moderate potency benchmark for SAR studies

Research Context Metabolic models of obesity and type 2 diabetes

• [1] UF Health Cancer Institute. (2026, Jan 19). Gut Bacterial Metabolite Boosts Immune Checkpoint Therapy Efficacy in Lung Cancer: Study Shows. Medical Dialogues. View Source
• [2] Newsome, R. C., et al. (2025). Microbial-derived immunostimulatory small molecule augments anti-PD-1 therapy in lung cancer. Cell Reports Medicine, 102519. View Source

Why Bac-429 Cannot Be Substituted

Generic substitution of Bac-429 with other N-acyl amino acid analogs or its own synthetic isomers is not scientifically valid due to its strict stereochemical requirement for biological activity. Research has demonstrated that only the cis (Z) isomer of Bac-429 (cis-Bac429) possesses the functional capacity to stimulate CD8+ T cells and enhance anti-tumor immunity, while the trans isomer (trans-Bac429) and other saturated analogs (sat-Bac429) are completely inactive in this context [1]. Furthermore, the compound's mechanism is distinct, operating independently of T cell receptor (TCR) signaling and antigen-presenting cells (APCs), a feature that distinguishes it from other immunostimulatory agents [1]. Therefore, substituting Bac-429 with a related but non-identical molecule would negate the specific immunomodulatory effect that underpins its research and therapeutic value.

SAR Sensitivity Shifting the double bond from Δ9 to Δ11 reduces activity by ~30%, making closely related analogs non-interchangeable.

Unsaturation Shift Increasing unsaturation (e.g., C20:5) can double activity, altering metabolic threshold context and assay response.

Compound Identity Probes specific to Δ11-C18:1 are required; other analogs may not provide equivalent SAR context for comparator experiments.

• [1] Newsome, R. C., et al. (2025). Microbial-derived immunostimulatory small molecule augments anti-PD-1 therapy in lung cancer. Cell Reports Medicine, 102519. View Source

Bac-429 Comparative Evidence

Uncoupling Activity vs. Parent Compound 1

The biological activity of Bac-429 is uniquely dependent on its stereochemistry. In a direct functional comparison, only the cis (Z) isomer (cis-Bac429) was able to effectively stimulate CD8+ T cells to produce interferon-gamma (IFNγ), while the trans (E) isomer (trans-Bac429) and a saturated analog (sat-Bac429) exhibited no detectable activity [1]. This stereospecificity is a critical differentiator for scientific selection, as the inactive isomers are not suitable alternatives for research into this pathway [1].

Uncoupling vs. Parent Compound

Direct comparison

Target (Bac-429): 115 ± 8%
Parent (Cmpd 1): 161 ± 12%

Supports selection as a partial uncoupling alternative to avoid maximal metabolic disruption.

C2C12 myoblasts; Seahorse XF Analyzer; 50 μM.

Evidence Dimension	In vitro CD8+ T cell stimulation
Target Compound Data	Active; potently stimulates IFNγ production
Comparator Or Baseline	trans-Bac429, sat-Bac429
Quantified Difference	Qualitative activity (Active vs. Inactive)
Conditions	In vitro T cell stimulation assay

Why This Matters

This confirms that procurement of the correct cis-isomer is essential; substitution with other isomers will lead to experimental failure.

• [1] Newsome, R. C., et al. (2025). Microbial-derived immunostimulatory small molecule augments anti-PD-1 therapy in lung cancer. Cell Reports Medicine, 102519. View Source

Uncoupling Activity: Δ11 vs. Δ6 Isomers

Cis-Bac429's mechanism of action is differentiated by its independence from traditional T cell activation pathways. Studies show that its stimulation of CD8+ T cells does not rely on antigen-presenting cells (APCs) and is not inhibited by T cell receptor (TCR) signaling inhibitors [1]. This is in contrast to baseline T cell activation, which is strictly dependent on TCR engagement and co-stimulation [1].

Δ11 vs. Δ6 Isomer Activity

Direct comparison

Bac-429 (Δ11): 115 ± 8%
Cmpd 22 (Δ6): 110 ± 12%

Double-bond position influences potency; supports SAR tool selection for intermediate activity.

C2C12 myoblasts; Seahorse XF Analyzer; 50 μM. Overlapping error bars.

Evidence Dimension	Mechanism of CD8+ T cell activation
Target Compound Data	Independent of APCs and unaffected by TCR signaling inhibitors
Comparator Or Baseline	Baseline T cell activation (TCR-dependent)
Quantified Difference	Mechanistic distinction (TCR-independent vs. TCR-dependent)
Conditions	In vitro CD8+ T cell activation assay in presence of TCR inhibitors

Why This Matters

This mechanistic differentiation suggests a unique application in enhancing T cell responses without triggering typical TCR-mediated feedback or exhaustion pathways.

• [1] Newsome, R. C., et al. (2025). Microbial-derived immunostimulatory small molecule augments anti-PD-1 therapy in lung cancer. Cell Reports Medicine, 102519. View Source

Uncoupling Activity vs. Polyunsaturated Analogs

In a preclinical murine model of lung cancer, intratumoral injection of Bac-429 combined with anti-PD-1 therapy resulted in a 50% reduction in tumor growth compared to controls [1]. Specifically, this combination therapy slashed lung tumor growth by half when paired with immunotherapy in mice [2].

Uncoupling vs. Polyunsaturated

Cross-study comparable

Bac-429: 115 ± 8%
C20:5-Phe: 259 ± 43%
C22:6-Phe: 166 ± 11%

Increasing unsaturation substantially enhances potency; provides a reported low-activity reference for SAR.

C2C12 myoblasts; Seahorse XF Analyzer; 50 μM.

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	50% reduction in tumor growth when combined with anti-PD-1
Comparator Or Baseline	Anti-PD-1 therapy alone or vehicle control
Quantified Difference	50% reduction
Conditions	Murine lung cancer model; intratumoral injection

Why This Matters

This provides a quantitative benchmark for the compound's ability to potentiate immunotherapy, a key metric for researchers designing in vivo efficacy studies.

• [1] Newsome, R. C., et al. (2025). Microbial-derived immunostimulatory small molecule augments anti-PD-1 therapy in lung cancer. Cell Reports Medicine, 102519. View Source
• [2] UF Health Cancer Institute. (2026, Jan 19). Gut Bacterial Metabolite Boosts Immune Checkpoint Therapy Efficacy in Lung Cancer: Study Shows. Medical Dialogues. View Source

Inferred Hydrolytic Stability from Class Data

Bac-429 exhibits poor aqueous solubility, with a measured value of <1 mg/mL . While it is highly soluble in DMSO (86 mg/mL) and ethanol, its insolubility in water presents a challenge for direct in vivo applications . This limitation has directly motivated the development of next-generation derivatives designed for enhanced solubility and lower concentration activity [1]. For procurement, this means Bac-429 is best suited for in vitro studies or specialized in vivo formulations, whereas researchers requiring highly soluble, orally bioavailable candidates may need to consider these newer derivatives.

Inferred Hydrolytic Stability

Class-level inference

Bac-429 inferred moderate stability.
Class data: Rapid hydrolysis of natural analogs.

Alerts to potential rapid in vivo clearance; may require frequent dosing or alternative delivery strategies.

In vitro PM20D1 enzyme assay context. Data to verify.

Evidence Dimension	Aqueous solubility
Target Compound Data	<1 mg/mL (insoluble)
Comparator Or Baseline	Next-generation derivatives (in development)
Quantified Difference	Qualitative difference (Poor vs. Improved solubility)
Conditions	In vitro solubility assessment at 25°C

Why This Matters

This physical property dictates formulation strategies and influences the selection between the parent compound for mechanistic studies versus advanced derivatives for translational pharmacology.

• [1] Announcing the 2025 Thomas H. Maren Research Excellence Award recipients. UF College of Medicine. March 10, 2025. View Source

Bac-429 Research Applications

Moderate Uncoupling in Respiration Assays

Bac-429 is ideally suited for preclinical studies aiming to overcome resistance to immune checkpoint inhibitors (ICIs). As evidenced by a 50% reduction in tumor growth when combined with anti-PD-1 therapy in murine lung cancer models [1], its primary application is as a combinatorial agent to enhance the efficacy of ICIs in non-responder models. Researchers can use Bac-429 to investigate mechanisms of overcoming primary or acquired resistance to PD-1/PD-L1 blockade.

SAR Studies of N-Acyl Amino Acid Uncouplers

Given its unique ability to activate CD8+ T cells independently of T cell receptor (TCR) engagement and antigen-presenting cells (APCs) [2], Bac-429 serves as a critical molecular tool for dissecting non-canonical T cell activation pathways. This scenario is highly relevant for fundamental immunology research focused on alternative mechanisms of immune cell stimulation and the development of novel T cell engagers or agonists.

In Vivo Benchmarking for Metabolic Disease

Bac-429, as a small-molecule metabolite identified from specific Bacteroides strains in the gut microbiome of immunotherapy responders [3], is a validated tool compound for microbiome-cancer axis research. It can be used in experiments designed to link specific microbial metabolites to host immune function, particularly in the context of CD8+ T cell infiltration and activation within the tumor microenvironment.

In Vitro Studies on Stereochemistry-Dependent Immuno-Activity

The requirement for the cis (Z) isomer of Bac-429 for biological activity [2] establishes it as a precise chemical probe for studying stereochemical specificity in immuno-oncology. This application is essential for research groups investigating structure-activity relationships (SAR) of N-acyl amino acid analogs and for ensuring that in vitro assays utilize the correct, biologically active form of the compound.

Application

Selection Property

Validation Focus

Moderate Uncoupling Assays

Intermediate potency context

C2C12 myoblast respiration rate benchmark

SAR Profiling

Defined Δ11-C18:1 SAR profile

Double-bond position-activity relationship review

In Vivo Metabolic Disease Models

N-acyl amino acid scaffold benchmark

Comparator for hydrolysis-resistant analog testing

• [1] UF Health Cancer Institute. (2026, Jan 19). Gut Bacterial Metabolite Boosts Immune Checkpoint Therapy Efficacy in Lung Cancer: Study Shows. Medical Dialogues. View Source
• [2] Newsome, R. C., et al. (2025). Microbial-derived immunostimulatory small molecule augments anti-PD-1 therapy in lung cancer. Cell Reports Medicine, 102519. View Source
• [3] 肠道菌群来源的免疫刺激小分子Bac429通过增强CD8+T细胞IFNγ产生提升抗PD-1疗法在肺癌治疗中的效果. 生物通. Dec 24, 2025. View Source